Cas no 2310156-80-8 (2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine)

• Product Name: 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine
• CAS No: 2310156-80-8
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 5327402
• Update Time: 2025-07-24

2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrimidine
• 2-cyclopropyl-4-methyl-6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine
• 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine

• Inchi： 1S/C19H25N5O/c1-13-10-18(21-12-20-13)25-11-15-5-7-24(8-6-15)17-9-14(2)22-19(23-17)16-3-4-16/h9-10,12,15-16H,3-8,11H2,1-2H3
• InChI Key： IYWVLJXOPAJWDE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=CN=1)CC1CCN(C2=CC(C)=NC(C3CC3)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 424
• XLogP3: 3.1
• Topological Polar Surface Area: 64

Additional information on 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine

Introduction to 2-Cyclopropyl-4-Methyl-6-(4-{(6-Methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine (CAS No. 2310156-80-8)

2-Cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine (CAS No. 2310156-80-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising biological activities and therapeutic potential in various preclinical studies. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in pharmaceutical research.

The chemical structure of 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine is notable for its intricate arrangement of functional groups. The compound features a central pyrimidine core, which is substituted with a cyclopropyl group at the 2-position and a methyl group at the 4-position. Additionally, the 6-position is substituted with a piperidine ring, which is further functionalized with a methylpyrimidinyl oxymethyl group. This complex structure endows the compound with unique pharmacological properties, making it an attractive candidate for drug development.

The synthesis of 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine involves a series of well-defined chemical reactions. One common approach involves the coupling of a suitably substituted pyrimidine derivative with a piperidine derivative containing the desired functional groups. The key steps in this synthesis include the formation of the piperidine ring, the introduction of the methylpyrimidinyl oxymethyl group, and the final coupling reaction to form the target compound. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of biological activities, 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine has demonstrated significant potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been reported to modulate G protein-coupled receptors (GPCRs), suggesting its potential as a therapeutic agent for neurological disorders and other conditions mediated by these receptors.

The pharmacological profile of 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated its ability to selectively inhibit target enzymes with high potency and selectivity. In vivo studies have further confirmed its efficacy in animal models of disease, highlighting its potential as a lead compound for drug development. These findings have been supported by recent research publications and patent filings, underscoring the growing interest in this compound within the scientific community.

Beyond its therapeutic potential, 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyrimidine also holds promise as a tool for understanding biological processes at the molecular level. Its unique structure and functional groups make it an ideal candidate for use in biochemical assays and structural biology studies. Researchers are actively exploring its applications in probing enzyme mechanisms, receptor-ligand interactions, and other fundamental biological processes.

In conclusion, 2-cyclopropyl-4-methyl-6-(4-{(6-methylpyrimidin-4-yloxymethyl}piperidin)-1-y l)pyrimidine (CAS No. 2310156-80-8) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its potent biological activities and therapeutic potential, positions it as a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research into this compound continues to advance, it is likely to play an increasingly important role in both academic research and pharmaceutical development.